Cas no 94278-69-0 (Benzoic acid, 2,6-dichloro-4-methoxy-)

• Product Name: Benzoic acid, 2,6-dichloro-4-methoxy-
• CAS No: 94278-69-0
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• CID: 1983706
• PubChem ID: 14484726
• Update Time: 2025-04-21

Benzoic acid, 2,6-dichloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dichloro-4-methoxy-
• DTXSID801298307
• 94278-69-0
• 2,6-dichloro-4-methoxybenzoic acid
• TYMXOVAJNLGZQC-UHFFFAOYSA-N
• MFCD28898246
• AKOS023772785
• SCHEMBL596707
• F85679
• 2,6-dichloro-4-methoxy-benzoic acid

• Inchi： 1S/C8H6Cl2O3/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3H,1H3,(H,11,12)
• InChI Key： TYMXOVAJNLGZQC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C(=O)O)Cl)OC

Computed Properties

• Exact Mass: 219.9693994g/mol
• Monoisotopic Mass: 219.9693994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives